Cas no 1781462-75-6 (2-(4-Chloropyridin-2-yl)propan-1-amine)

• Product Name: 2-(4-Chloropyridin-2-yl)propan-1-amine
• CAS No: 1781462-75-6
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5699763
• PubChem ID: 82653266
• Update Time: 2025-05-21

2-(4-Chloropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloropyridin-2-yl)propan-1-amine
• 1781462-75-6
• EN300-1617630
• 2-Pyridineethanamine, 4-chloro-β-methyl-

• Inchi： 1S/C8H11ClN2/c1-6(5-10)8-4-7(9)2-3-11-8/h2-4,6H,5,10H2,1H3
• InChI Key： KFFABJUYHCIGNC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(C)CN

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 235.9±25.0 °C(Predicted)
• pka: 8.80±0.10(Predicted)

Additional information on 2-(4-Chloropyridin-2-yl)propan-1-amine

Research Briefing on 2-(4-Chloropyridin-2-yl)propan-1-amine (CAS: 1781462-75-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-Chloropyridin-2-yl)propan-1-amine (CAS: 1781462-75-6) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of 2-(4-Chloropyridin-2-yl)propan-1-amine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its structural features, including the chloropyridine moiety and the primary amine group, make it an attractive scaffold for medicinal chemistry optimization. Researchers have successfully incorporated this compound into the design of potential drug candidates for conditions such as cancer, infectious diseases, and neurological disorders.

In terms of synthetic methodology, several research groups have reported improved routes for the preparation of 2-(4-Chloropyridin-2-yl)propan-1-amine with higher yields and purity. These advancements are particularly important for scaling up production while maintaining consistent quality for biological evaluation. The compound's stability under various conditions has also been investigated, providing valuable data for formulation development.

Biological studies have demonstrated that derivatives of 2-(4-Chloropyridin-2-yl)propan-1-amine exhibit promising activity against specific molecular targets. For instance, some analogs have shown potent inhibition of certain kinase enzymes involved in cell proliferation pathways. Additionally, structure-activity relationship (SAR) studies have revealed key modifications that can enhance both potency and selectivity, offering insights for future drug design efforts.

The pharmacokinetic properties of 2-(4-Chloropyridin-2-yl)propan-1-amine derivatives have been evaluated in preclinical models, with some compounds demonstrating favorable absorption and distribution profiles. These findings support the continued investigation of this chemical scaffold for therapeutic applications. However, challenges remain in optimizing metabolic stability and reducing potential off-target effects.

From a safety perspective, preliminary toxicological assessments of 2-(4-Chloropyridin-2-yl)propan-1-amine and its derivatives have been conducted, with results indicating an acceptable safety profile at therapeutic doses. Further studies are needed to fully characterize the compound's safety in various biological systems and potential drug combinations.

In conclusion, 2-(4-Chloropyridin-2-yl)propan-1-amine represents a promising chemical entity with diverse applications in pharmaceutical research. The compound's versatility as a building block, combined with its demonstrated biological activity, positions it as a valuable tool for drug discovery programs. Future research directions may include exploring its potential in targeted drug delivery systems and combination therapies, as well as further optimization of its pharmacological properties.